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Introduction
5-Hydroxylysine (5-Hyl) is a hydroxylated derivative of the amino acid lysine and is a key

component of collagen, the primary structural protein in connective tissues. Its presence and

concentration in urine can serve as a valuable biomarker for collagen degradation and

metabolism.[1] Elevated levels of urinary 5-hydroxylysine may be indicative of conditions

associated with increased collagen turnover, such as bone diseases, thermal burns, and

certain metabolic disorders.[2] Lysine is an essential amino acid, and its urinary levels can

provide insights into overall protein metabolism. Gas chromatography (GC) offers a robust and

sensitive method for the simultaneous quantification of these two amino acids in urine.[1]

This application note provides a detailed protocol for the determination of 5-hydroxylysine and

lysine in human urine using gas chromatography with flame ionization detection (FID) or mass

spectrometry (MS). The method involves sample preparation, derivatization to increase

volatility, and subsequent chromatographic separation and detection.

Quantitative Data Summary
The following tables summarize the performance characteristics of the described gas

chromatography method for the analysis of 5-hydroxylysine and lysine in urine.
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Table 1: Method Detection and Linearity

Analyte
Limit of Detection
(LOD)

Linearity Range
(µg/mL)

Correlation
Coefficient (r²)

5-Hydroxylysine 350 pmol/mL[1] 1.0 - 300[3] >0.99[3]

Lysine 200 pmol/mL[1] 1.0 - 300[3] >0.99[3]

Table 2: Precision and Accuracy

Analyte
Intra-day Precision
(%RSD)

Inter-day Precision
(%RSD)

Recovery (%)

5-Hydroxylysine < 4.63[4] < 6.15[4] 89[4]

Lysine < 5 < 7 >90

Note: Precision and recovery data for lysine are typical expected values for amino acid analysis

by GC.

Experimental Workflow Diagram
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Figure 1. Experimental Workflow for Urinary 5-Hydroxylysine and Lysine Analysis
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Figure 2. Biological Significance of Urinary 5-Hydroxylysine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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